Methyl 3-[(5-bromo-2-fluoro-benzoyl)amino]-2,4-dimethyl-benzoate

• Molecular Formula: C17H15BrFNO3
• Molecular Weight: 380.2 g/mol
• IUPAC Name: methyl 3-[(5-bromo-2-fluorobenzoyl)amino]-2,4-dimethylbenzoate
• InChI: InChI=1S/C17H15BrFNO3/c1-9-4-6-12(17(22)23-3)10(2)15(9)20-16(21)13-8-11(18)5-7-14(13)19/h4-8H,1-3H3,(H,20,21)
• InChI Key: KTYUWEYLNLSDEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)OC)C)NC(=O)C2=C(C=CC(=C2)Br)F

Description

Methyl 3-[(5-bromo-2-fluoro-benzoyl)amino]-2,4-dimethyl-benzoate is a useful research compound. Its molecular formula is C17H15BrFNO3 and its molecular weight is 380.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-fluoro-benzoic acid (500 mg, 2.28 mmol) in CH2Cl2 (15 mL) at 0° C. are added methyl 3-amino-2,4-dimethylbenzoate (409 mg, 2.28 mmol, see preparation 10) and N,N-diisopropylethylamine (737.6 mg, 5.71 mmol). After stirring the reaction mixture for 10 minutes, 1-propanephosphonic acid cyclic anhydride (50% solution in ethyl acetate, 1.74 g, 2.74 mmol) is added via syringe and stirred at 50° C. After 16 hours, the solvent is removed under reduced pressure and the residue is triturated with MeOH to give the title compound as a white solid (450 mg, 51.8%). Mass spectrum (m/z): 380.2 (M+1).